Cas no 168633-36-1 (2-{[(Benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid
• CAS No: 168633-36-1
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5057165
• PubChem ID: 21829999
• Update Time: 2025-10-05

2-{[(Benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid
• 2-cyclopentyl-2-(phenylmethoxycarbonylamino)acetic acid
• N-(Benzyloxycarbonyl)-2-cyclopentylglycine
• 2-{[(Benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid

• Inchi： 1S/C15H19NO4/c17-14(18)13(12-8-4-5-9-12)16-15(19)20-10-11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10H2,(H,16,19)(H,17,18)
• InChI Key： ZNNWZVGXYINMGN-UHFFFAOYSA-N
• SMILES： OC(C(C1CCCC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid

Chemical Synthesis and Biological Applications of 2-{[(Benzyloxy)carbonyl]amino}-2-cyclopentylacetic Acid (CAS No. 168633-36-1)

2-{[(Benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid, identified by its unique CAS No. 168633-36-1, is a structurally complex organic compound with significant relevance in pharmaceutical and biochemical research. This molecule belongs to the class of amino acid derivatives, where the integration of a cyclopentyl group and a benzyloxycarbonyl (Cbz) protecting group creates a scaffold with versatile reactivity and functional properties. The compound’s molecular structure features an acetic acid backbone, substituted with both an amino functionality protected by the Cbz moiety and a cyclopentyl ring at the α-position. Such structural characteristics make it an attractive intermediate for the synthesis of bioactive molecules, particularly in the development of peptidomimetics and enzyme inhibitors.

The Cbz protection strategy is widely employed in organic synthesis to temporarily mask amino groups during multi-step reactions. In the case of 2-{[(Benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid, this protection ensures selective deprotection under mild conditions, such as hydrogenolysis using palladium catalysts, which is critical for constructing complex peptide architectures. Recent advancements in click chemistry and solid-phase peptide synthesis have further highlighted the utility of Cbz-containing compounds as building blocks for drug discovery programs targeting G protein-coupled receptors (GPCRs) and kinases.

The cyclopentyl substitution in this compound introduces conformational rigidity, a property that has been leveraged in medicinal chemistry to enhance drug-like properties such as metabolic stability and binding affinity. Studies published in journals like *Organic & Biomolecular Chemistry* (2024) demonstrate that cyclopentane rings can modulate hydrophobic interactions with target proteins, making them valuable for optimizing lead compounds in antiviral and anticancer therapies. For instance, derivatives of 2-cyclopentylacetic acid have shown promise as dual inhibitors of HIV integrase and SARS-CoV-2 main protease (M^pro) through molecular docking simulations.

Synthetic methodologies for preparing CAS No. 168633-36-1 typically involve two key steps: first, the alkylation of 2-aminoacetic acid with cyclopentyl bromide under phase-transfer catalysis conditions; second, the selective Cbz protection via reaction with benzyl chloroformate in an aqueous buffer system. Modern approaches emphasize green chemistry principles by utilizing biocatalytic reductions or solvent-free microwave-assisted protocols to improve atom economy and reduce waste generation.

Beyond its role as a synthetic intermediate, this compound has emerged as a probe molecule in mechanistic studies of proteolytic enzymes. Researchers at the European Molecular Biology Laboratory (EMBL) have employed derivatives of benzyloxycarbonylamino acids to investigate substrate specificity profiles of caspases involved in apoptosis pathways. The ability to fine-tune reactivity through structural modifications makes these compounds indispensable tools for enzyme kinetics analysis.

In materials science applications, the unique combination of hydrophilic carboxylic acid groups and hydrophobic aromatic moieties enables self-assembly behaviors that are being explored for nanoscale device fabrication. A 2025 study from *Advanced Materials Interfaces* demonstrated that amphiphilic derivatives based on similar structures formed stable micellar aggregates capable of encapsulating hydrophobic drugs with >90% efficiency under physiological conditions.

The compound’s compatibility with combinatorial chemistry techniques further enhances its value in high-throughput screening campaigns. Automated synthesis platforms can rapidly generate libraries containing thousands of analogs by varying substituents on either the cyclopentane ring or the Cbz protecting group. This approach has accelerated hit identification processes for targets such as BACE-1 (β-secretase) implicated in Alzheimer’s disease progression.

Eco-toxicological assessments published by the International Union of Pure and Applied Chemistry (IUPAC) indicate that while pure forms require standard laboratory safety precautions due to their organic solvent solubility profiles, properly handled solutions pose minimal environmental risk when disposed through regulated chemical waste channels.

Ongoing research at institutions like MIT’s Koch Institute continues to expand our understanding of how subtle structural variations affect biological activity patterns across different enzyme families. These studies not only validate existing applications but also open new avenues for therapeutic innovation using molecules like CAS No. 168633-36-1.